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Compound of Interest

Compound Name: 6-Bromo-2-chloro-3-iodopyridine

Cat. No.: B1532081

6-Bromo-2-chloro-3-iodopyridine is a tri-halogenated pyridine derivative, a class of
compounds frequently utilized as building blocks in medicinal chemistry and materials science.
[1][2] Its utility stems from the distinct reactivity of the three different halogen substituents,
allowing for selective, stepwise functionalization. However, these same properties necessitate a
thorough understanding of its characteristics to ensure safe handling.

The key physicochemical properties are summarized below for quick reference.

Property Value Source(s)
CAS Number 1138444-17-3 [11[3]
Molecular Formula CsH2BrCIIN [3]
Molecular Weight 318.34 g/mol [11[3]
Appearance Brown solid/powder [1]14]
Density 2.395 + 0.06 g/cm? (Predicted) [4]

Boiling Point 316.4 = 37.0 °C (Predicted) [4]

Storage Temperature 2-8°C, Protect from light [4]

Hazard Identification and Toxicological Profile
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The primary acute hazard associated with 6-Bromo-2-chloro-3-iodopyridine is its high oral
toxicity.[3] It is classified under the Globally Harmonized System (GHS) as Acutely Toxic, Oral,
Category 3.[3] This classification warrants significant precautions to prevent ingestion.
Furthermore, related halogenated pyridines exhibit skin, eye, and respiratory irritation, and it is
prudent to assume this compound shares these hazardous properties.

GHS Hazard .
. Code Pictogram Source(s)
Classification Statement
Acute Toxicity, Toxic if L,
H301 lalt text [3]
Oral swallowed
) o Causes skin L,
Skin Irritation H315 o lalt text [5]
irritation

o Causes serious L,
Eye lIrritation H319 o laalt text [5]
eye irritation

» May cause
Specific Target ] L,
o H335 respiratory aalt text [5]
Organ Toxicity o
irritation

The signal word for this compound is "Danger”.[3] The toxicological properties have not been
fully investigated, which underscores the need for cautious handling, assuming a high degree
of hazard.

Risk Assessment and Engineering Controls

A thorough risk assessment must be conducted before any procedure involving this compound.
The primary risks are accidental ingestion, inhalation of airborne powder, and skin or eye
contact.

Engineering Controls are the first line of defense:

o Chemical Fume Hood: All weighing and manipulation of the solid compound or its solutions
must be performed in a certified chemical fume hood.[6] This is critical to prevent the
inhalation of fine particulates and to contain any potential spills.
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e Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[7]

» Designated Area: Establish a designated area within the lab for working with this compound
to prevent cross-contamination of other workspaces.

Standard Operating Procedure (SOP) for Safe
Handling

Adherence to a strict, step-by-step protocol is essential for minimizing exposure risk.

Experimental Workflow Diagram
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Preparation Phase

1. Conduct Risk Assessment

\

2. Don Correct PPE
(See Section 5)

Y

3. Verify Fume Hood
Functionality

\

4. Prepare Designated
Work Area & Spill Kit

Proceed to Handling

Handling Phasev(in Fume Hood)

5. Weigh Compound Carefully
(Use anti-static weigh boat)

\

6. Transfer to Reaction Vessel

\/
7. Add Solvent & Dissolve

Reaction Complete

Post-HanciI}ing Phase

8. Decontaminate Glassware
& Work Surfaces

Y

9. Dispose of Waste
(See Section 8)

\4
10. Doff & Dispose of PPE

\ 4
11. Wash Hands Thoroughly
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Is the spill large,

outside of a fume hood,
or are you untrained?

Evacuate the area.
Alert others.
Call Emergency Services.

Minor Spill
(Small, contained in hood)

Ensure appropriate PPE
is worn.

'

Gently cover with an inert
absorbent material
(e.g., sand, vermiculite).
Avoid raising dust.

'

Collect material using
non-sparking tools into a
sealed, labeled hazardous
waste container.

'

Decontaminate the area
with an appropriate solvent.

'

Dispose of waste
(See Section 8).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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